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Compound of Interest

Compound Name: Cpp-115

Cat. No.: B10860066 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the challenges and best practices for measuring brain

γ-aminobutyric acid (GABA) levels following the administration of Cpp-115.

Frequently Asked Questions (FAQs)
Q1: What is Cpp-115 and how does it affect brain GABA levels?

Cpp-115 is a novel, high-potency inactivator of the enzyme GABA-aminotransferase (GABA-

AT).[1][2] The primary function of GABA-AT is to catabolize, or break down, GABA, the main

inhibitory neurotransmitter in the central nervous system.[3][4][5] By inhibiting GABA-AT, Cpp-
115 prevents the degradation of GABA, leading to a significant and robust increase in brain

GABA concentrations.[1][6] This mechanism of action is similar to the established drug

vigabatrin, but Cpp-115 has demonstrated significantly greater potency in preclinical studies.[2]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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